Cas no 630423-44-8 (1-Chloro-6-(trifluoromethoxy)isoquinoline)

• Product Name: 1-Chloro-6-(trifluoromethoxy)isoquinoline
• CAS No: 630423-44-8
• MF: C₁₀H₅ClF₃NO
• MW: 247.601011991501
• CID: 826395
• PubChem ID: 22250202
• Update Time: 2025-04-19

1-Chloro-6-(trifluoromethoxy)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-6-(trifluoromethoxy)isoquinoline
• 1-chloro-6-trifluoromethoxy-isoquinoline

• Inchi： 1S/C10H5ClF3NO/c11-9-8-2-1-7(16-10(12,13)14)5-6(8)3-4-15-9/h1-5H
• InChI Key： ZRUSVBQMXOKSST-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(=CC=2C=CN=1)OC(F)(F)F

Computed Properties

• Exact Mass: 247.00100
• Monoisotopic Mass: 247.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 3.78680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives